N-(naphthalen-1-yl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-naphthalen-1-yl-2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C21H19N5O3S/c1-12-22-18-17(20(28)26(3)21(29)25(18)2)19(23-12)30-11-16(27)24-15-10-6-8-13-7-4-5-9-14(13)15/h4-10H,11H2,1-3H3,(H,24,27)
• InChI Key: NHVXTJYDVQUJCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)SCC(=O)NC3=CC=CC4=CC=CC=C43)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol

Description

N-(naphthalen-1-yl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N5O3S and its molecular weight is 421.48. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Naphthalene derivatives, particularly those involving pyrimidine rings, have been studied for their crystal structures. For instance, the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide and its related compounds have been analyzed. These studies reveal how the pyrimidine ring's inclination relative to the naphthalene system affects molecular properties and interactions, such as hydrogen bonding, which could be relevant for designing materials with specific optical or electronic characteristics (Subasri et al., 2017).

Electronic and Material Applications

Naphthalene diimide (NDI) copolymers, which share structural motifs with the compound , have shown promise as n-type materials in organic electronic devices. Their electron mobilities and the impact of thiophene units on polymer crystallinity and order suggest potential applications in organic field-effect transistors (OFETs) and other electronic devices (Durban et al., 2010).

Photochemical Properties

The photochemical activity of naphthalene diimides, which could be structurally related to the target compound, has been explored for applications in photochromism and solventchromism. These properties are particularly interesting for developing materials that can change color or luminescence in response to light exposure or solvent environment changes, offering potential uses in sensors and display technologies (Liu et al., 2020).

Molecular Interaction and Stability Studies

Research into compounds like N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide provides insights into molecular interactions, such as hydrogen and stacking bonding. These studies contribute to our understanding of how molecular structures influence stability and interactions, which is crucial for designing compounds with desired biological or chemical properties (Gouda et al., 2022).

Supramolecular Chemistry and Sensors

The synthesis, properties, and applications of naphthalene diimides, including their roles in supramolecular chemistry, sensors, and host-guest complexes, highlight the versatility of these compounds in scientific research. Their ability to form stable structures and interact with various molecules makes them valuable for developing new materials and sensing technologies (Kobaisi et al., 2016).